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Compound of Interest

Compound Name: Flecainide-d3

Cat. No.: B565084

For Researchers, Scientists, and Drug Development Professionals

Flecainide-d3 is the deuterated form of Flecainide, a Class Ic antiarrhythmic agent. The stable
isotope labeling of Flecainide-d3 makes it an invaluable tool in clinical and research settings,
primarily as an internal standard for the quantitative analysis of Flecainide in biological
samples. This guide provides an overview of its commercial availability and a detailed look into
its application in bioanalytical methodologies.

Commercial Availability and Suppliers

Flecainide-d3 is available from several specialized chemical suppliers for research purposes.
The product is typically sold in small quantities and its use is restricted to laboratory research,
not for diagnostic or therapeutic purposes.[1][2] Key details from prominent suppliers are
summarized below.
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) Product/Catalo . Available
Supplier Purity/Form . CAS Number
g No. Quantities
Santa Cruz ] »
) sc-219515 Solid Not specified 127413-31-4
Biotechnology
MedChemExpres )
HY-W010950S Solid 1 mg, 10 mg 127413-31-4
s
Cayman 100 pg, 500 ug,
Y _ 15535 Solid HO HO 127413-31-4
Chemical 1mg
Toronto
. 1 mg, 5 mg, 10
Research F429252 Solid 127413-31-4
m
Chemicals J

Note: Availability and product specifications are subject to change. Please refer to the
supplier's Certificate of Analysis for lot-specific data.

Experimental Protocol: Quantification of Flecainide
in Human Plasma via UPLC-MS/MS

The most common application of Flecainide-d3 is as an internal standard (1S) in bioanalytical
methods to ensure the accuracy and reproducibility of Flecainide quantification. Below is a
detailed protocol adapted from validated methodologies for the determination of Flecainide in
human plasma using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS).[3]

1. Materials and Reagents:

Flecainide (analyte) reference standard

Flecainide-d3 (internal standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade
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Formic acid, LC-MS grade

Human plasma (with K2ZEDTA as anticoagulant)

Ultrapure water

. Preparation of Solutions:

Stock Solutions (1 mg/mL): Separately weigh and dissolve Flecainide and Flecainide-d3 in
methanol to obtain 1 mg/mL stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions of Flecainide by
serially diluting the stock solution with a 50:50 methanol/water mixture.

Internal Standard Working Solution (e.g., 50 ng/mL): Dilute the Flecainide-d3 stock solution
with the same diluent to a final concentration suitable for spiking into plasma samples.

. Sample Preparation (Protein Precipitation):

Pipette 100 pL of human plasma (blank, calibration standard, or unknown sample) into a 1.5
mL microcentrifuge tube.

Add 20 pL of the Flecainide-d3 internal standard working solution to each tube (except for
the blank matrix).

Vortex briefly to mix.

Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge the samples at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Inject an aliquot (e.g., 5 pL) of the supernatant directly into the UPLC-MS/MS system.

. UPLC-MS/MS Instrumental Conditions:
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e Chromatographic Column: A C18 column (e.g., Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7
pum) is commonly used.[3]

e Mobile Phase: An isocratic elution with a mixture of methanol and 0.1% formic acid in water
(e.g., 45:55 v/v) is effective.[3]

e Flow Rate: 0.25 mL/min.
e Column Temperature: 40 °C.

o Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI+) mode.

» Detection: Multiple Reaction Monitoring (MRM) is used to detect specific ion transitions.
o Flecainide: m/z 415.4 - 301.1

o Flecainide-d3: m/z 418.4 — 304.1 (Note: A d4-labeled standard transition of m/z 419.4 —
305.1 has also been reported and is effective).

5. Data Analysis and Quantification:

» A calibration curve is constructed by plotting the peak area ratio of Flecainide to Flecainide-
d3 against the nominal concentration of the calibration standards.

o Alinear regression model is then used to determine the concentration of Flecainide in the
unknown samples based on their measured peak area ratios. The typical linear range for
such an assay is from 2.5 to 1000 ng/mL.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the
components in the bioanalytical method.
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4 Sample Preparation
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UPLC-MS/MS sample preparation and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. medchemexpress.com [medchemexpress.com]

3. Validation of an ultra-performance liquid chromatography-tandem mass spectrometry
method for the determination of flecainide in human plasma and its clinical application -
PubMed [pubmed.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [A Technical Guide to the Commercial Sourcing and
Application of Flecainide-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565084#commercial-suppliers-and-availability-of-
flecainide-d3]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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